Cas no 190957-81-4 (furo[2,3-c]pyridine-7-carboxylic acid)

• Product Name: furo[2,3-c]pyridine-7-carboxylic acid
• CAS No: 190957-81-4
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD11869926
• CID: 115917
• PubChem ID: 10797082
• Update Time: 2025-08-05

furo[2,3-c]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-c]pyridine-7-carboxylicacid
• Furo[2,3-c]pyridine-7-carboxylic acid (9CI)
• furo[2,3-c]pyridine-7-carboxylic acid
• D78851
• PB41560
• AS-80648
• DTXSID00444945
• 190957-81-4
• CS-0309399
• AKOS023769099
• DB-265101

• MDL： MFCD11869926
• Inchi： 1S/C8H5NO3/c10-8(11)6-7-5(1-3-9-6)2-4-12-7/h1-4H,(H,10,11)
• InChI Key： CVJJHNQKIHLOTO-UHFFFAOYSA-N
• SMILES： O1C=CC2C=CN=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 163.02695
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33

Additional information on furo[2,3-c]pyridine-7-carboxylic acid

Introduction to Furo[2,3-c]pyridine-7-carboxylic Acid (CAS No. 190957-81-4)

Furo[2,3-c]pyridine-7-carboxylic acid, with the chemical formula C₈H₅NO₃, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the furo[2,3-c]pyridine scaffold, which is a fused bicyclic structure consisting of a furan ring and a pyridine ring. The presence of a carboxylic acid functional group at the 7-position of the fused ring system makes it a versatile intermediate for the synthesis of various biologically active molecules.

The< strong>CAS no. 190957-81-4 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other chemical entities. The synthesis of< strong>furo[2,3-c]pyridine-7-carboxylic acid typically involves multi-step organic reactions, often starting from readily available precursors such as furans and pyridine derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and cyclization techniques, have been employed to achieve high yields and purity.

In recent years, there has been a surge in research focused on the pharmacological potential of< strong>furo[2,3-c]pyridine derivatives. The unique structural features of this scaffold contribute to its ability to interact with various biological targets, making it an attractive candidate for drug discovery. Notably, studies have highlighted its role in developing compounds with antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of< strong>furo[2,3-c]pyridine-7-carboxylic acid is its utility as a building block for more complex molecules. Researchers have leveraged its reactive carboxylic acid group to form esters, amides, and other derivatives that exhibit enhanced biological activity. For instance, modifications at the 5-position of the furan ring have been explored to improve binding affinity to specific protein targets.

The pharmacokinetic properties of< strong>furo[2,3-c]pyridine derivatives have also been extensively studied. These compounds often demonstrate favorable solubility profiles and metabolic stability, which are critical factors for their clinical efficacy. Preclinical studies have shown that certain derivatives exhibit low toxicity and high selectivity, suggesting their potential as lead compounds for further development.

Advances in computational chemistry have further accelerated the discovery process for< strong>furo[2,3-c]pyridine-7-carboxylic acid-based drugs. Molecular modeling techniques allow researchers to predict binding interactions and optimize molecular structures before conducting expensive wet-lab experiments. This approach has led to the identification of novel analogs with improved pharmacological profiles.

The role of< strong>furo[2,3-c]pyridine derivatives in addressing unmet medical needs cannot be overstated. Ongoing clinical trials are evaluating the efficacy of several compounds derived from this scaffold in treating chronic diseases such as cancer and neurodegenerative disorders. The results from these trials are expected to provide valuable insights into the therapeutic potential of these molecules.

In conclusion, furo[2,3-c]pyridine-7-carboxylic acid (CAS no. 190957-81-4) represents a promising area of research in pharmaceutical chemistry. Its unique structural properties and biological activities make it an invaluable tool for developing new drugs. As research continues to uncover its full potential, this compound is poised to play a significant role in future therapeutic strategies.